Cas no 1341789-76-1 (4-(4-ethylcyclohexyl)aminobutan-2-ol)

• Product Name: 4-(4-ethylcyclohexyl)aminobutan-2-ol
• CAS No: 1341789-76-1
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5159145
• PubChem ID: 64912606
• Update Time: 2025-07-02

4-(4-ethylcyclohexyl)aminobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(4-ethylcyclohexyl)amino]butan-2-ol
• 4-((4-Ethylcyclohexyl)amino)butan-2-ol
• 2-Butanol, 4-[(4-ethylcyclohexyl)amino]-
• 4-(4-ethylcyclohexyl)aminobutan-2-ol

• Inchi： 1S/C12H25NO/c1-3-11-4-6-12(7-5-11)13-9-8-10(2)14/h10-14H,3-9H2,1-2H3
• InChI Key： VZLXOBGVLDFRJZ-UHFFFAOYSA-N
• SMILES： OC(C)CCNC1CCC(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• XLogP3: 3.1
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4-(4-ethylcyclohexyl)aminobutan-2-ol

Research Brief on 4-(4-ethylcyclohexyl)aminobutan-2-ol (CAS: 1341789-76-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

The compound 4-(4-ethylcyclohexyl)aminobutan-2-ol (CAS: 1341789-76-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. Recent studies have highlighted its role as a versatile intermediate in the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(4-ethylcyclohexyl)aminobutan-2-ol, emphasizing its efficient production via a multi-step process involving reductive amination and subsequent purification techniques. The study reported a yield of 78% with high purity (>98%), making it a viable candidate for large-scale pharmaceutical applications. Furthermore, the compound's stereochemistry was confirmed using advanced NMR and X-ray crystallography, revealing its potential for enantioselective interactions with biological targets.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 4-(4-ethylcyclohexyl)aminobutan-2-ol exhibits moderate affinity for serotonin and dopamine receptors, suggesting its potential as a scaffold for developing CNS-targeted therapeutics. A 2024 preclinical study in Neuropharmacology reported that derivatives of this compound showed promising results in alleviating symptoms of Parkinson's disease in rodent models, with minimal off-target effects. These findings underscore the compound's potential as a lead structure for neurodegenerative disease drug development.

Additionally, the compound's role in metabolic regulation has been investigated in the context of type 2 diabetes. A recent paper in Biochemical Pharmacology (2024) highlighted its ability to modulate insulin sensitivity in adipocytes, possibly through interactions with PPAR-γ receptors. This dual functionality—targeting both CNS and metabolic pathways—positions 4-(4-ethylcyclohexyl)aminobutan-2-ol as a multifunctional pharmacophore with broad therapeutic potential.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its drug-like characteristics while retaining its biological efficacy. Collaborative studies between academic and industrial researchers are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(4-ethylcyclohexyl)aminobutan-2-ol (CAS: 1341789-76-1) represents a promising candidate in the chemical biology and pharmaceutical landscape. Its diverse biological activities and synthetic accessibility make it a valuable tool for drug discovery. Future research should prioritize mechanistic studies and clinical validation to fully realize its therapeutic potential.